Cas no 568558-08-7 (2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI))

2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI) structure
568558-08-7 structure
Product Name:2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI)
CAS No:568558-08-7
MF:C14H15NO2
MW:229.274403810501
CID:1019976
PubChem ID:2439793
Update Time:2025-04-20

2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylicacid,3,4-dimethyl-,ethylester(9CI)
    • ethyl 3,4-dimethylquinoline-2-carboxylate
    • DTXSID20368674
    • Enamine_005537
    • 3,4-Dimethyl-2-quinolinecarboxylicacid ethyl ester
    • DB-252056
    • 568558-08-7
    • CHEMBL1623443
    • HMS1409L15
    • Inchi: 1S/C14H15NO2/c1-4-17-14(16)13-10(3)9(2)11-7-5-6-8-12(11)15-13/h5-8H,4H2,1-3H3
    • InChI Key: XAYUNKQCDFORHS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)C(C)=C2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 229.11
  • Monoisotopic Mass: 229.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 39.2Ų
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